Cas no 2248324-45-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate
• CAS No: 2248324-45-8
• MF: C₁₈H₁₁FN₂O₅
• MW: 354.288748025894
• CID: 6255304
• PubChem ID: 165980836
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520025
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate
• 2248324-45-8

• Inchi： 1S/C18H11FN2O5/c1-25-14-7-6-12(19)15-11(14)8-13(20-15)18(24)26-21-16(22)9-4-2-3-5-10(9)17(21)23/h2-8,20H,1H3
• InChI Key： GSYQTGKMVNYJGB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)NC=21)OC

Computed Properties

• Exact Mass: 354.06519962g/mol
• Monoisotopic Mass: 354.06519962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate (CAS: 2248324-45-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small-molecule compounds, particularly those with potential therapeutic applications. One such compound, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate (CAS: 2248324-45-8), has emerged as a promising candidate for further investigation. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique structural features, combines an isoindole-1,3-dione moiety with a fluoro- and methoxy-substituted indole carboxylate. Recent studies have explored its synthesis via multi-step organic reactions, with particular emphasis on optimizing yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and assess its stability under various conditions.

In vitro studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate exhibits notable biological activity, particularly in modulating specific enzymatic pathways. Preliminary data suggest its potential as an inhibitor of key proteins involved in inflammatory and oncogenic processes. These findings have spurred further investigation into its mechanism of action, with recent publications highlighting its interaction with target proteins at the molecular level.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate favorable bioavailability and metabolic stability, making it a viable candidate for preclinical development. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are currently the focus of ongoing research efforts.

The potential therapeutic applications of this compound span multiple disease areas, including oncology, inflammation, and neurodegenerative disorders. Recent collaborations between academic institutions and pharmaceutical companies have accelerated its development, with several patent applications filed for derivatives and formulations. These efforts underscore the compound's commercial and scientific value in the competitive landscape of drug discovery.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoro-4-methoxy-1H-indole-2-carboxylate represents a compelling area of research in chemical biology. Its unique structure, combined with promising biological activity, positions it as a potential lead compound for future therapeutics. Continued investigation into its mechanisms, optimization of its pharmacological properties, and exploration of its clinical potential will be critical in determining its ultimate impact on the field.